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Compound of Interest

Compound Name: SGC0946

Cat. No.: B610810 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of the DOT1L inhibitor,

SGC0946, when prepared and stored in Dimethyl Sulfoxide (DMSO). Below you will find

frequently asked questions, troubleshooting guidance, and recommended protocols to ensure

the integrity and efficacy of your SGC0946 solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for SGC0946 stock solutions in DMSO?

A1: To maximize the shelf-life of your SGC0946 stock solution, it is crucial to adhere to the

following storage guidelines. Aliquoting the stock solution into smaller, single-use volumes is

highly recommended to prevent degradation from repeated freeze-thaw cycles.

Table 1: Recommended Storage Conditions for SGC0946

Formulation
Storage
Temperature

Recommended
Duration

Citation

SGC0946 (Powder) -20°C 3 years [1]

SGC0946 in DMSO -80°C 1 year [1]

SGC0946 in DMSO -20°C 1 month [1]
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Q2: I left my SGC0946/DMSO stock solution at room temperature for a short period. Is it still

usable?

A2: While prolonged exposure to room temperature is not recommended, short-term exposure

is unlikely to cause significant degradation. DMSO itself is stable at ambient temperatures.[2]

However, the stability of SGC0946 at room temperature in DMSO has not been extensively

documented. For critical experiments, it is advisable to use a freshly thawed aliquot or perform

a quality control check, such as LC-MS analysis, to confirm the integrity of the compound.

Q3: Why is it important to use fresh, high-quality DMSO?

A3: DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1] This

absorbed water can impact the solubility of SGC0946 and potentially contribute to its

degradation over time.[1][3] Studies on general compound stability in DMSO have indicated

that water content is a more significant factor in compound degradation than oxygen.[3][4]

Therefore, it is best practice to use a new, unopened bottle of anhydrous, high-purity DMSO for

preparing your stock solutions.

Q4: How many times can I freeze and thaw my SGC0946/DMSO stock solution?

A4: It is strongly recommended to avoid repeated freeze-thaw cycles by preparing single-use

aliquots.[1] While some studies on a diverse set of compounds have shown no significant loss

after up to 11 freeze-thaw cycles, this may not be true for all molecules, including SGC0946.[3]

[4] Each cycle increases the risk of water absorption and potential degradation.
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Issue Potential Cause Recommended Solution

Reduced or inconsistent

activity of SGC0946 in

experiments.

Degradation of SGC0946 in

the DMSO stock solution.

- Prepare a fresh stock solution

from powder using anhydrous

DMSO. - Verify the integrity of

the existing stock solution

using the LC-MS protocol

provided below. - Ensure

proper storage of aliquots at

-80°C.

Precipitate observed in the

SGC0946/DMSO stock

solution upon thawing.

- The solution may not be fully

thawed and mixed. - Reduced

solubility due to water

absorption by DMSO. - The

concentration of the stock

solution may be too high.

- Gently warm the vial to room

temperature and vortex

thoroughly to redissolve the

compound. - Use fresh,

anhydrous DMSO for future

stock preparations. - Prepare a

new stock solution at a slightly

lower concentration if the issue

persists.

Variability in results between

different aliquots.

Inconsistent aliquoting or

improper storage of some

aliquots.

- Ensure the stock solution is

homogenous before aliquoting.

- Store all aliquots immediately

at the recommended

temperature in tightly sealed

vials.

Experimental Protocols
Protocol for Preparing SGC0946 Stock Solution

Allow the SGC0946 powder to equilibrate to room temperature before opening the vial to

minimize moisture condensation.

Use a new, unopened bottle of anhydrous, high-purity DMSO.

Add the appropriate volume of DMSO to the SGC0946 powder to achieve the desired stock

concentration (e.g., 10 mM).
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Vortex the solution thoroughly until the SGC0946 is completely dissolved. Gentle warming

(to no more than 37°C) can be applied if necessary.

Dispense the stock solution into single-use aliquots in tightly sealed, low-retention

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term

storage (up to 1 month).[1]

Protocol for Assessing SGC0946 Stability in DMSO
using LC-MS
This protocol provides a general framework for quantitatively assessing the stability of your

SGC0946/DMSO stock solution over time.

Sample Preparation:

Prepare a fresh stock solution of SGC0946 in anhydrous DMSO as a "time zero" reference

standard.

Thaw an aliquot of the stock solution to be tested.

Prepare a series of dilutions from both the reference and test samples in a suitable solvent

for LC-MS analysis (e.g., acetonitrile or methanol).

LC-MS Analysis:

Use a suitable C18 column for reversed-phase chromatography.

Develop a gradient elution method using mobile phases such as water with 0.1% formic

acid and acetonitrile with 0.1% formic acid.

Set the mass spectrometer to detect the parent ion of SGC0946.

Inject the prepared samples and acquire the data.

Data Analysis:
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Integrate the peak area of the SGC0946 parent ion for each sample.

Compare the peak area of the test sample to the "time zero" reference standard.

The percentage of remaining SGC0946 can be calculated as: (Peak Area of Test Sample /

Peak Area of Reference Standard) * 100.
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Caption: Workflow for SGC0946/DMSO Solution Handling and Stability Assessment.
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Caption: SGC0946 Mechanism of Action via DOT1L Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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